Benzothiazole Benzothiazole Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Benzothiazole is a natural product found in Camellia sinensis, Gymnodinium nagasakiense, and other organisms with data available.
Benzothiazole is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 95-16-9
VCID: VC20830780
InChI: InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
SMILES: C1=CC=C2C(=C1)N=CS2
Molecular Formula: C7H5NS
Molecular Weight: 135.19 g/mol

Benzothiazole

CAS No.: 95-16-9

Cat. No.: VC20830780

Molecular Formula: C7H5NS

Molecular Weight: 135.19 g/mol

* For research use only. Not for human or veterinary use.

Benzothiazole - 95-16-9

Specification

Description Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Benzothiazole is a natural product found in Camellia sinensis, Gymnodinium nagasakiense, and other organisms with data available.
Benzothiazole is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 95-16-9
Molecular Formula C7H5NS
Molecular Weight 135.19 g/mol
IUPAC Name 1,3-benzothiazole
Standard InChI InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
Standard InChI Key IOJUPLGTWVMSFF-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)N=CS2
Canonical SMILES C1=CC=C2C(=C1)N=CS2
Boiling Point 227-228 °C AT 765 MM HG
231.00 to 233.00 °C. @ 760.00 mm Hg
Colorform Yellow liquid
Melting Point 2 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator